N-(2,4-dimethoxyphenyl)-2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl]sulfanylacetamide
• InChI: InChI=1S/C23H22N4O4S/c1-29-16-6-4-15(5-7-16)19-13-27-21(24-19)10-11-23(26-27)32-14-22(28)25-18-9-8-17(30-2)12-20(18)31-3/h4-13H,14H2,1-3H3,(H,25,28)
• InChI Key: HKLRWSLJWQVQHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN3C(=N2)C=CC(=N3)SCC(=O)NC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C23H22N4O4S
• Molecular Weight: 450.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H22N4O4S and its molecular weight is 450.51. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethoxyphenyl)-2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethoxyphenyl)-2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiopharmaceutical Development

Compounds with imidazo[1,2-a]pyridine scaffolds have been synthesized for potential use as probes in the study of peripheral benzodiazepine receptors (PBRs) using Single Photon Emission Computed Tomography (SPECT) (Katsifis et al., 2000). These compounds are high affinity and selective ligands for PBRs, indicating their potential in radiopharmaceutical applications.

Anticonvulsant Activity

Derivatives of imidazolyl and phenyl acetamide have been synthesized and evaluated for their anticonvulsant activity against seizures induced by maximal electroshock (MES). Certain compounds in this category showed promising results, indicating the potential of similar structures for anticonvulsant drug development (Aktürk et al., 2002).

Antitumor and Cytotoxic Activities

Novel compounds bearing the imidazo[1,2-a]pyridine scaffold have been designed, synthesized, and tested for their cytotoxicity against human cancer cell lines. Some derivatives showed potential as inhibitors against specific cancer cell lines, highlighting the importance of this scaffold in antitumor drug discovery (Ding et al., 2012).

Antimicrobial and Anti-inflammatory Activities

Acetamido pyrrolyl oxazoles/thiazoles/imidazoles have been prepared and tested for their antimicrobial and anti-inflammatory activities. Notably, some compounds exhibited promising antibacterial activity against specific strains and significant anti-inflammatory activity, suggesting the utility of these scaffolds in developing new antimicrobial and anti-inflammatory agents (Sowmya et al., 2017).

Antioxidant Activity

Amidomethane sulfonyl-linked bis heterocycles have been synthesized and evaluated for their antioxidant activity. Some derivatives demonstrated excellent antioxidant activity, surpassing that of standard antioxidants like Ascorbic acid. This indicates the potential of such compounds in oxidative stress-related disease management (Talapuru et al., 2014).